Cas no 30800-69-2 (4-chloro-1-methoxy-benzo[g]phthalazine)

• Product Name: 4-chloro-1-methoxy-benzo[g]phthalazine
• CAS No: 30800-69-2
• MF: C₁₃H₉ClN₂O
• MW: 244.67636179924
• CID: 1444278
• PubChem ID: 24944448
• Update Time: 2025-04-20

4-chloro-1-methoxy-benzo[g]phthalazine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methoxy-benzo[g]phthalazine
• LogP
• 4-chloro-1-methoxybenzo[g]phthalazine
• 1-Chloro-4-methoxybenzo[g]phthalazine
• DTXSID90648036
• 30800-69-2

• Inchi： 1S/C13H9ClN2O/c1-17-13-11-7-9-5-3-2-4-8(9)6-10(11)12(14)15-16-13/h2-7H,1H3
• InChI Key： BEACXLQHWXXPBY-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C3C=CC=CC3=CC2=C(N=N1)OC

Computed Properties

• Exact Mass: 244.04047
• Monoisotopic Mass: 244.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01